Cas no 20227-41-2 (9-(2'-Deoxy-2'-fluoro-b-D-arabinofuranosyl)adenine)

9-(2'-Deoxy-2'-fluoro-β-D-arabinofuranosyl)adenine is a nucleoside analog with significant potential in antiviral and anticancer research. Its modified sugar moiety, featuring a 2'-fluoro substitution in the arabinofuranosyl configuration, enhances metabolic stability and resistance to enzymatic degradation compared to natural nucleosides. This structural modification also improves binding affinity to target enzymes, making it a valuable scaffold for therapeutic development. The compound exhibits promising activity against certain DNA viruses and has been explored for its role in inhibiting viral polymerases. Its ability to incorporate into nucleic acids while resisting degradation underscores its utility in probing biochemical pathways and designing novel therapeutics.

9-(2'-Deoxy-2'-fluoro-b-D-arabinofuranosyl)adenine structure

20227-41-2 structure

Product Name:9-(2'-Deoxy-2'-fluoro-b-D-arabinofuranosyl)adenine

CAS No:20227-41-2

MF:C₁₀H₁₂FN₅O₃

MW:269.232384681702

MDL:MFCD12911815

CID:51490

PubChem ID:11065470

Update Time:2025-05-27

9-(2'-Deoxy-2'-fluoro-b-D-arabinofuranosyl)adenine Chemical and Physical Properties

Names and Identifiers

- 9-(2-Deoxy-2-fluoro-beta-D-arabinofuranosyl)adenine
- 9-(2-Deoxy-2-fluoro-beta-D-arabinofuranosyl)-9H-purin-6-amine
- 9-(2'-DEOXY-2'-FLUORO-B-D-ARABINOFURANOSYL)ADENINE
- 2'-Deoxy-2'-fluoroadenosine
- 2'F-dA
- 2'-fluoro-2'-deoxy-adenosine
- 2'-Fluoro-2'-deoxyadenosine
- AC1L2OE7
- Adenosine,2'-deoxy-2'-fluoro-
- CHEBI:219381
- CHEMBL309579
- CTK5C0885
- SureCN237404
- (2R,3R,4S,5R)-5-(6-amino-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol
- arabino-F-Ado
- 6-Aminopurine-2'-fluoro-D-2'-deoxyarabineoside
- 2'beta-Fluoro-2'-deoxyadenosine
- 2'-Deoxy-2'-fluoroarabinoadenosine
- AX8111786
- 227D412
- AS-68707
- AC-32315
- (2R,3R,4S,5R)-5-(6-Amino-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol;9-(2-Deoxy-2-fluoro-beta-D-arabinofuranosyl)-9H-purin-6-amine
- (2R,3R,4S,5R)-5-(6-amino-9H-purin-9-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol
- 2??-Deoxy-2??-fluoroarabinoadenosine
- CHEMBL2032002
- SCHEMBL1389499
- 123334-75-8
- MFCD12911815
- 20227-41-2
- C10H12FN5O3
- 2 inverted exclamation mark -Deoxy-2 inverted exclamation mark -fluoroarabinoadenosine
- (2R,3R,4S,5R)-5-(6-AMINOPURIN-9-YL)-4-FLUORO-2-(HYDROXYMETHYL)OXOLAN-3-OL
- BDBM50452569
- AKOS027327937
- F13969
- A855629
- 9-(2'-Deoxy-2'-fluoro-b-D-arabinofuranosyl)adenine
- MDL： MFCD12911815
- Inchi： 1S/C10H12FN5O3/c11-5-7(18)4(1-17)19-10(5)16-3-15-6-8(12)13-2-14-9(6)16/h2-5,7,10,17-18H,1H2,(H2,12,13,14)/t4-,5+,7-,10-/m1/s1
- InChI Key： ZGYYPTJWJBEXBC-GQTRHBFLSA-N
- SMILES： F[C@H]1[C@@H]([C@@H](CO)O[C@H]1N1C=NC2C(N)=NC=NC1=2)O

Computed Properties

Exact Mass: 269.09241742g/mol
Monoisotopic Mass: 269.09241742g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 338
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 119

Experimental Properties

Density: 2.01
Melting Point: NA
Boiling Point: 628.644°C at 760 mmHg
Flash Point: 334.0±34.3 °C
Vapor Pressure: 0.0±1.9 mmHg at 25°C

9-(2'-Deoxy-2'-fluoro-b-D-arabinofuranosyl)adenine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD111786)

9-(2'-Deoxy-2'-fluoro-b-D-arabinofuranosyl)adenine Pricemore >>

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